Cas no 1352396-64-5 (7-Amino-5-chloro-1H-indole-2-carboxylic acid)

• Product Name: 7-Amino-5-chloro-1H-indole-2-carboxylic acid
• CAS No: 1352396-64-5
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 4821112
• Update Time: 2026-02-27

7-Amino-5-chloro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-AMINO-5-CHLORO-1H-INDOLE-2-CARBOXYLIC ACID
• 7-Amino-5-chloroindole-2-carboxylic acid
• 7-Amino-5-chloro-1H-indole-2-carboxylic acid

• Inchi： 1S/C9H7ClN2O2/c10-5-1-4-2-7(9(13)14)12-8(4)6(11)3-5/h1-3,12H,11H2,(H,13,14)
• InChI Key： FVVBVKIRMGYZLZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=C(C=1)C=C(C(=O)O)N2)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• XLogP3: 1.9
• Topological Polar Surface Area: 79.1

Additional information on 7-Amino-5-chloro-1H-indole-2-carboxylic acid

Recent Advances in the Application of 7-Amino-5-chloro-1H-indole-2-carboxylic acid (CAS: 1352396-64-5) in Chemical Biology and Pharmaceutical Research

The compound 7-Amino-5-chloro-1H-indole-2-carboxylic acid (CAS: 1352396-64-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic indole derivative serves as a crucial building block in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have highlighted its unique structural features, which enable selective interactions with biological targets, making it a promising scaffold for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 7-Amino-5-chloro-1H-indole-2-carboxylic acid derivatives as potent inhibitors of protein kinases involved in inflammatory pathways. The research team utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, achieving nanomolar inhibition constants against several key kinases. These findings suggest potential applications in treating autoimmune diseases and certain cancers where kinase dysregulation plays a critical role.

In antimicrobial research, a recent breakthrough published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that novel analogs derived from 7-Amino-5-chloro-1H-indole-2-carboxylic acid exhibit remarkable activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The study employed molecular docking simulations to elucidate the compound's mechanism of action, showing strong interactions with bacterial DNA gyrase and topoisomerase IV. These results position this chemical scaffold as a valuable starting point for developing next-generation antibiotics.

The synthetic accessibility of 7-Amino-5-chloro-1H-indole-2-carboxylic acid has also been improved through recent methodological advances. A 2024 paper in Organic Process Research & Development described a novel continuous-flow synthesis approach that significantly enhances the yield (85%) and purity (>99%) of this compound while reducing production costs and environmental impact. This technological advancement is particularly important for scaling up production to meet the growing demand in pharmaceutical development.

Emerging research has also explored the compound's potential in targeted drug delivery systems. A recent study in ACS Nano (2024) demonstrated that 7-Amino-5-chloro-1H-indole-2-carboxylic acid-functionalized nanoparticles showed improved tumor accumulation and reduced off-target effects in preclinical models. The carboxylic acid moiety proved essential for conjugation with various nanocarriers while maintaining the compound's biological activity.

Looking forward, the versatility of 7-Amino-5-chloro-1H-indole-2-carboxylic acid continues to inspire innovative applications across multiple therapeutic areas. Current clinical trials (as of Q2 2024) are investigating its derivatives for neurological disorders, with preliminary data showing promise in modulating neurotransmitter systems. The compound's unique combination of synthetic tractability and biological relevance ensures its ongoing importance in medicinal chemistry and drug discovery pipelines.